Cas no 731802-17-8 (<br>4-methyl-3-oxo-2,3-dihydrothieno[3,2-d]isothiazole-5-carboxylic acid 1,1-di oxide)

• Product Name: <br>4-methyl-3-oxo-2,3-dihydrothieno[3,2-d]isothiazole-5-carboxylic acid 1,1-di oxide
• CAS No: 731802-17-8
• MF: C₇H₅NO₅S₂
• MW: 247.248299360275
• CID: 3106785
• PubChem ID: 4987900
• Update Time: 2025-10-28

<br>4-methyl-3-oxo-2,3-dihydrothieno[3,2-d]isothiazole-5-carboxylic acid 1,1-di oxide Chemical and Physical Properties

Names and Identifiers

• <br>4-methyl-3-oxo-2,3-dihydrothieno[3,2-d]isothiazole-5-carboxylic acid 1,1-di oxide
• Thieno[3,2-d]isothiazole-5-carboxylic acid, 2,3-dihydro-4-methyl-3-oxo-, 1,1-dioxide
• 4-Methyl-1,1,3-trioxothieno[3,2-d][1,2]thiazole-5-carboxylic acid
• 4-methyl-3-oxo-2,3-dihydrothieno[3,2-d]isothiazole-5-carboxylic acid 1,1-dioxide
• EN300-08779
• CS-0221284
• GEB80217
• SR-01000048026
• SR-01000048026-1
• 4-methyl-1,1,3-trioxo-2H,3H-1lambda6-thieno[3,2-d][1,2]thiazole-5-carboxylicacid
• Z56950505
• 835-127-8
• 731802-17-8
• G58167
• AKOS001046894
• 4-methyl-1,1,3-trioxo-2H,3H-1lambda6-thieno[3,2-d][1,2]thiazole-5-carboxylic acid
• HMS1768N19
• 4-Methyl-1,1,3-trioxothieno(3,2-d)(1,2)thiazole-5-carboxylic acid

• Inchi： 1S/C7H5NO5S2/c1-2-3-5(9)8-15(12,13)7(3)14-4(2)6(10)11/h1H3,(H,8,9)(H,10,11)
• InChI Key： WKVNXWCPKKAPFQ-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2SC(C(O)=O)=C(C)C=2C(=O)N1

Computed Properties

• Exact Mass: 246.96091461Da
• Monoisotopic Mass: 246.96091461Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 137Ų

Additional information on <br>4-methyl-3-oxo-2,3-dihydrothieno[3,2-d]isothiazole-5-carboxylic acid 1,1-di oxide

Introduction to 4-methyl-3-oxo-2,3-dihydrothieno[3,2-d]isothiazole-5-carboxylic acid 1,1-dioxide (CAS No. 731802-17-8)

4-methyl-3-oxo-2,3-dihydrothieno[3,2-d]isothiazole-5-carboxylic acid 1,1-dioxide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the thienoisothiazole class, which is known for its broad spectrum of pharmacological effects. The presence of multiple functional groups, including a carboxylic acid moiety and a dioxide group, makes it a versatile scaffold for further chemical modifications and drug development.

The chemical structure of 4-methyl-3-oxo-2,3-dihydrothieno[3,2-d]isothiazole-5-carboxylic acid 1,1-dioxide (CAS No. 731802-17-8) consists of a thiophene ring fused with an isothiazole ring, with additional substituents that enhance its reactivity and biological relevance. The carboxylic acid group at the 5-position provides a site for further derivatization, while the dioxide group contributes to the compound's stability and solubility characteristics. These structural features make it an attractive candidate for investigating novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of thienoisothiazole derivatives. These compounds have shown promise in various preclinical studies as inhibitors of enzymes and receptors involved in inflammatory and infectious diseases. Specifically, 4-methyl-3-oxo-2,3-dihydrothieno[3,2-d]isothiazole-5-carboxylic acid 1,1-dioxide has been studied for its ability to modulate certain biological pathways that are relevant to chronic inflammatory conditions and microbial infections.

One of the key areas of research involving this compound is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that derivatives of thienoisothiazole can inhibit the activity of cyclooxygenase (COX) and lipoxygenase (LOX), which are enzymes critical in the production of pro-inflammatory mediators. The carboxylic acid group in 4-methyl-3-oxo-2,3-dihydrothieno[3,2-d]isothiazole-5-carboxylic acid 1,1-dioxide allows for further functionalization to enhance its binding affinity to these enzymes, potentially leading to more effective anti-inflammatory drugs.

Additionally, this compound has shown promising activity against certain bacterial pathogens. Research indicates that thienoisothiazole derivatives can disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. The unique structural motifs present in 4-methyl-3-oxo-2,3-dihydrothieno[3,2-d]isothiazole-5-carboxylic acid 1,1-dioxide make it a potent candidate for developing novel antibiotics or antimicrobial agents that could combat drug-resistant strains.

The synthesis of 4-methyl-3-oxo-2,3-dihydrothieno[3,2-d]isothiazole-5-carboxylic acid 1,1-dioxide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the thienoisothiazole core. Subsequent functionalization steps introduce the carboxylic acid and dioxide groups through established synthetic methodologies. Advanced techniques such as spectroscopic analysis and chromatographic purification are employed to confirm the structural integrity of the final product.

The pharmacokinetic properties of 4-methyl-3-oxo-2,3-dihydrothieno[3,2-d]isothiazole-5-carboxylic acid 1,1-dioxide are also subjects of ongoing research. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for clinical applications. The compound's solubility and stability under various physiological conditions are critical factors that influence its bioavailability and therapeutic efficacy. Further investigations into its pharmacokinetics will provide valuable insights into optimizing dosing regimens and minimizing potential side effects.

In conclusion,4-methyl-3-oxo-2,3-dihydrothieno[3,2-d]isothiazole-5-carboxylic acid 1,1-dioxide represents a significant advancement in pharmaceutical chemistry with its unique structural features and diverse biological activities. Its potential as an anti-inflammatory and antimicrobial agent makes it a promising candidate for further development into novel therapeutic drugs. Continued research into its synthesis، pharmacological effects، and pharmacokinetic properties will contribute to expanding our understanding of this compound's therapeutic potential.